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Compound of Interest

Resveratrol-3-O-beta-D-
Compound Name:
glucuronide-13C6

Cat. No.: B15555394

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies
associated with the Certificate of Analysis (CofA) for Resveratrol-3-O-3-D-glucuronide-3Ce.
This stable isotope-labeled internal standard is critical for the accurate quantification of
resveratrol and its metabolites in various biological matrices. This document outlines the typical
analytical data, detailed experimental protocols, and relevant biological signaling pathways.

Certificate of Analysis Data

The following tables summarize the quantitative and qualitative data typically presented in a
Certificate of Analysis for Resveratrol-3-O-3-D-glucuronide-13Ce.

Table 1: Identity and General Properties
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Parameter Specification

Product Name Resveratrol-3-O-p-D-glucuronide-13Cs

trans-Resveratrol-3-O-f3-D-glucuronide-13Cs, 3-
Hydroxy-5-[(1E)-2-(4-hydroxyphenyl-

Synonyms . .
13Ce)ethenyl]phenyl B-D-Glucopyranosiduronic
Acid

Molecular Formula C1413Ce6H2009

Molecular Weight 410.32 g/mol [1][2]

CAS Number 387372-17-0 (unlabeled)[1]

Appearance Off-white to white solid[3]

Storage 2-8°C, protected from light and moisture[2]

Table 2: Analytical Data

Test Method Specification

Purity HPLC >98%

Isotopic Enrichment Mass Spectrometry >99% 13C

IH NMR Conforms to structure

Mass Spectrum Conforms to structure

Soluble in DMSO and

Solubility Methanol
ethano

Experimental Protocols

Detailed methodologies for the key analytical tests cited in the Certificate of Analysis are
provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
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This method is used to determine the chemical purity of Resveratrol-3-O-3-D-glucuronide-13Ce.
e Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 um).

o Mobile Phase: A gradient of solvent A (e.g., 0.1% formic acid in water) and solvent B (e.g.,
acetonitrile).

o Gradient Program:

0-5 min: 95% A, 5% B

[e]

o

5-20 min: Gradient to 50% A, 50% B

20-25 min: Hold at 50% A, 50% B

[¢]

[e]

25-30 min: Return to 95% A, 5% B

e Flow Rate: 1.0 mL/min.

e Detection: UV at 306 nm.

e Injection Volume: 10 pL.

e Procedure:

[e]

Prepare a standard solution of the test article in the mobile phase.

o

Inject the solution into the HPLC system.

[¢]

Monitor the chromatogram for the main peak and any impurities.

[e]

Calculate the purity by dividing the area of the main peak by the total area of all peaks.

Mass Spectrometry (MS) for Isotopic Enrichment and
Identity Confirmation

This method confirms the molecular weight and the level of 13C isotopic enrichment.
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e Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a
liquid chromatography system (LC-MS).

 lonization Mode: Electrospray lonization (ESI) in negative mode.
e Scan Range: m/z 100-1000.

e Procedure:

o

Introduce the sample into the mass spectrometer via direct infusion or LC.

[e]

Acquire the mass spectrum.

o

Confirm the presence of the [M-H]~ ion for Resveratrol-3-O-3-D-glucuronide-3Cs at
approximately m/z 409.

o

Analyze the isotopic distribution of the molecular ion peak to determine the percentage of
13C enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

1H NMR spectroscopy is used to confirm the chemical structure of the molecule.
e Instrumentation: A 400 MHz or higher NMR spectrometer.
e Solvent: Deuterated dimethyl sulfoxide (DMSO-ds) or deuterated methanol (CDsOD).

e Procedure:

[¢]

Dissolve a small amount of the sample in the deuterated solvent.

[¢]

Acquire the *H NMR spectrum.

o

Process the spectrum (Fourier transform, phase correction, and baseline correction).

o

Compare the chemical shifts, splitting patterns, and integration of the observed protons
with the expected structure of Resveratrol-3-O-3-D-glucuronide. The presence of the 13C
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label will result in characteristic splitting of adjacent proton signals.

Biological Sighaling Pathways

Resveratrol, the parent compound of Resveratrol-3-O-3-D-glucuronide, is known to modulate
several key signaling pathways involved in inflammation, oxidative stress, and cellular aging.
The glucuronidated metabolite may also exhibit biological activity or serve as a prodrug that is
converted back to resveratrol in tissues.

SIRT1 Signaling Pathway

Resveratrol is a well-known activator of Sirtuin 1 (SIRT1), a NAD*-dependent deacetylase.[4]
[5][6][7] This pathway is crucial for regulating cellular metabolism, stress resistance, and
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Resveratrol activates SIRT1, leading to various cellular benefits.

Anti-Inflammatory Signaling via NF-kB Inhibition

Resveratrol can suppress inflammation by inhibiting the NF-kB (Nuclear Factor kappa-light-
chain-enhancer of activated B cells) signaling pathway.[3][8][9]
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Resveratrol inhibits the NF-kB inflammatory pathway.

Antioxidant Response via Nrf2 Activation

Resveratrol can enhance the cellular antioxidant defense system by activating the Nrf2
(Nuclear factor erythroid 2-related factor 2) pathway.[10][11]
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Resveratrol activates the Nrf2 antioxidant pathway.

This technical guide provides essential information for the effective use of Resveratrol-3-O-3-D-
glucuronide-13Ce in research and development. For further details, please refer to the specific
Certificate of Analysis provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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